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Compound of Interest

Compound Name: L-Histidine, methyl ester

Cat. No.: B073626 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This document provides immediate, essential safety protocols

and logistical information for L-Histidine, methyl ester (CAS No. 7389-87-9), focusing on

personal protective equipment, operational plans, and disposal.

Hazard Identification and Personal Protective
Equipment
L-Histidine, methyl ester is classified as a hazardous chemical that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2] Adherence to proper personal

protective equipment (PPE) protocols is mandatory to ensure personal safety.
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Personal Protective

Equipment (PPE)
Specification Purpose

Eye/Face Protection

Safety goggles with side

protection, compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2][3]

To prevent eye contact which

can cause serious irritation.

Hand Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber).[3]

[4][5]

To prevent skin contact and

irritation.

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[3]

To minimize skin contact with

the chemical.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[3]

A dust mask of type N95 (US)

is also suggested.[6]

To protect against respiratory

irritation from dust or aerosols.

Quantitative Data
Property Value Source

CAS Number 7389-87-9 [1][2][7]

Molecular Formula C7H11N3O2 · 2HCl [7][8]

Molecular Weight 242.10 g/mol [9]

Melting Point 207 °C (decomposes) [6][8]

Appearance White to off-white powder [10]
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Standard Operating and Disposal Procedures
Handling and Storage:

Wash hands thoroughly after handling.[1][2][3]

Use only in a well-ventilated area.[1][2]

Avoid breathing dust.[1][2][7]

Avoid contact with skin and eyes.[1][2][7]

Store in a cool, dry, and well-ventilated place.[1][2][7]

Keep container tightly closed.[1][2][7]

Incompatible with strong oxidizing agents.[1][2]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[1][2][7]

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.

Emergency and First-Aid Measures
In Case of Accidental Release:

Ensure adequate ventilation.[1][2]

Use personal protective equipment as required.[1][2]

Sweep up and shovel into suitable containers for disposal.[1][2]

Avoid generating dusty conditions.[3]

First-Aid Procedures:
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Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1][2][7]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.[1][2][7]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[1][2][7]

Ingestion: Clean mouth with water. Get medical attention.[1][2][7]

Visual Safety Workflows
The following diagrams illustrate the procedural steps for key operational scenarios involving L-
Histidine, methyl ester.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC120820250&productDescription=L-HISTIDINE+METHYL+ESTER+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12386&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12386~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:40:10~~L-Histidine%20methyl%20ester%20dihydrochloride~~
https://www.fishersci.com/store/msds?partNumber=AC120820250&productDescription=L-HISTIDINE+METHYL+ESTER+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12386&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12386~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:40:10~~L-Histidine%20methyl%20ester%20dihydrochloride~~
https://www.fishersci.com/store/msds?partNumber=AC120820250&productDescription=L-HISTIDINE+METHYL+ESTER+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12386&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12386~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:40:10~~L-Histidine%20methyl%20ester%20dihydrochloride~~
https://www.fishersci.com/store/msds?partNumber=AC120820250&productDescription=L-HISTIDINE+METHYL+ESTER+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12386&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12386~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:40:10~~L-Histidine%20methyl%20ester%20dihydrochloride~~
https://www.benchchem.com/product/b073626?utm_src=pdf-body
https://www.benchchem.com/product/b073626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Standard Handling Protocol for L-Histidine, methyl ester
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Standard chemical handling workflow.
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Figure 2: Chemical Spill Response for L-Histidine, methyl ester
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Procedural flow for a chemical spill.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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